1-Ethyl-N-phenyl-1-sulfanylidene-1-[(tricyclohexylstannyl)sulfanyl]-lambda~5~-phosphanamine

• CAS No.: 54731-83-8
• Molecular Formula: C26H44NPS2Sn
• Molecular Weight: 584.5 g/mol
• IUPAC Name: N-[ethyl(tricyclohexylstannylsulfanyl)phosphinothioyl]aniline
• InChI: InChI=1S/C8H12NPS2.3C6H11.Sn/c1-2-10(11,12)9-8-6-4-3-5-7-8;3*1-2-4-6-5-3-1;/h3-7H,2H2,1H3,(H2,9,11,12);3*1H,2-6H2;/q;;;;+1/p-1
• InChI Key: UKDQOOJBFIBWRH-UHFFFAOYSA-M
• Canonical SMILES: CCP(=S)(NC1=CC=CC=C1)S[Sn](C2CCCCC2)(C3CCCCC3)C4CCCCC4

Description

1-Ethyl-N-phenyl-1-sulfanylidene-1-[(tricyclohexylstannyl)sulfanyl]-lambda~5~-phosphanamine is a complex organophosphorus compound. It features a unique structure with a phosphorus atom bonded to both sulfur and tin atoms, making it an interesting subject for chemical research and industrial applications.

Preparation Methods

The synthesis of 1-Ethyl-N-phenyl-1-sulfanylidene-1-[(tricyclohexylstannyl)sulfanyl]-lambda~5~-phosphanamine typically involves multiple steps. The process often starts with the preparation of intermediate compounds, which are then reacted under specific conditions to form the final product. Common reagents used in the synthesis include organotin compounds, sulfur sources, and phosphorus reagents. The reaction conditions may involve controlled temperatures, inert atmospheres, and specific solvents to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

1-Ethyl-N-phenyl-1-sulfanylidene-1-[(tricyclohexylstannyl)sulfanyl]-lambda~5~-phosphanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can lead to the formation of thiols or other reduced sulfur species.

Substitution: The compound can participate in substitution reactions where the sulfur or tin atoms are replaced by other functional groups. Common reagents for these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a reagent in the synthesis of other organophosphorus compounds.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its ability to interact with specific molecular targets.

Industry: It is used in the production of advanced materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 1-Ethyl-N-phenyl-1-sulfanylidene-1-[(tricyclohexylstannyl)sulfanyl]-lambda~5~-phosphanamine involves its interaction with molecular targets through its phosphorus, sulfur, and tin atoms. These interactions can lead to the formation of stable complexes with metals or other molecules, influencing various biochemical pathways. The compound’s ability to form multiple bonds with different atoms makes it a versatile agent in chemical and biological systems .

Comparison with Similar Compounds

Similar compounds include other organophosphorus compounds with sulfur and tin atoms. 1-Ethyl-N-phenyl-1-sulfanylidene-1-[(tricyclohexylstannyl)sulfanyl]-lambda~5~-phosphanamine is unique due to its specific arrangement of atoms and the presence of the tricyclohexylstannyl group. This unique structure gives it distinct chemical properties and reactivity compared to other similar compounds .